Cas no 1374002-56-8 (3’-Chloro-4’-fluoro-2-hydroxyacetophenone)

• Product Name: 3’-Chloro-4’-fluoro-2-hydroxyacetophenone
• CAS No: 1374002-56-8
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD24141493
• CID: 4592051
• PubChem ID: 54071513
• Update Time: 2024-03-01

3’-Chloro-4’-fluoro-2-hydroxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 3’-Chloro-4’-fluoro-2-hydroxyacetophenone

• MDL： MFCD24141493
• Inchi： 1S/C8H6ClFO2/c9-6-3-5(8(12)4-11)1-2-7(6)10/h1-3,11H,4H2
• InChI Key： MGTWNZVHUAAEJI-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(F)C(Cl)=C1)CO

Computed Properties

• Exact Mass: 188.0040353g/mol
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų